Cas no 1466701-46-1 (Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]-)

• Product Name: Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]-
• CAS No: 1466701-46-1
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 5281085
• Update Time: 2025-10-28

Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]-

• Inchi： 1S/C14H21BrO/c1-14(2,3)13(9-15)11-16-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key： QPGIHFYPFWFCKB-UHFFFAOYSA-N
• SMILES： C1(COCC(CBr)C(C)(C)C)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]-

Research Brief on Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- (CAS: 1466701-46-1) in Chemical Biology and Pharmaceutical Applications

Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- (CAS: 1466701-46-1) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and dimethylbutoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have explored its utility in targeted drug delivery systems, covalent inhibitor design, and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- in the development of covalent kinase inhibitors. The researchers utilized this compound as a key intermediate to introduce a reactive electrophilic group into inhibitor scaffolds, enabling selective targeting of cysteine residues in kinase active sites. The study demonstrated improved potency and selectivity for several oncogenic kinases, suggesting its potential in cancer therapy. The compound's ability to form stable covalent bonds with biological targets while maintaining favorable pharmacokinetic properties was particularly noteworthy.

In the field of antibody-drug conjugates (ADCs), recent advancements have employed Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- as a linker component. A 2024 Nature Biotechnology publication described its use in creating stable, cleavable linkers that maintain payload integrity during circulation while allowing efficient release in target tissues. The unique steric properties of the dimethylbutoxy group were found to significantly reduce premature payload release, addressing a major challenge in ADC development. This application underscores the compound's value in next-generation bioconjugation strategies.

Structural analysis of Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- reveals interesting physicochemical properties that contribute to its utility. Computational studies published in ACS Omega (2023) demonstrated that the compound's conformation allows for optimal spatial arrangement of reactive groups while maintaining sufficient hydrophobicity for membrane permeability. These characteristics make it particularly valuable for central nervous system (CNS) drug development, where balancing reactivity and blood-brain barrier penetration is crucial.

Recent synthetic methodology developments have expanded access to Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- and its derivatives. A 2024 Organic Process Research & Development article presented an improved scalable synthesis with higher yields and reduced environmental impact. The new protocol employs catalytic bromination and optimized protection-deprotection strategies, making the compound more accessible for industrial-scale pharmaceutical applications while addressing green chemistry principles.

Safety and toxicological evaluations of Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- have progressed significantly. Recent regulatory assessments published in Regulatory Toxicology and Pharmacology (2023) indicate that with proper handling protocols, the compound can be safely employed in pharmaceutical manufacturing. The studies emphasized that while the bromomethyl group presents reactivity concerns, the steric shielding provided by the dimethylbutoxy moiety significantly reduces unwanted side reactions and improves handling characteristics.

Looking forward, research directions for Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation approaches. Preliminary results presented at the 2024 American Chemical Society meeting suggest its potential as a warhead in heterobifunctional molecules designed to recruit E3 ubiquitin ligases. The compound's balanced reactivity profile appears particularly suited for this emerging therapeutic modality.

In conclusion, Benzene, [[2-(bromomethyl)-3,3-dimethylbutoxy]methyl]- (CAS: 1466701-46-1) represents a valuable chemical tool with diverse applications in modern drug discovery. Its unique structural features enable innovative solutions to longstanding challenges in covalent inhibitor design, bioconjugation chemistry, and targeted therapeutics. As synthetic methodologies improve and our understanding of its reactivity expands, this compound is poised to play an increasingly important role in the development of next-generation pharmaceutical agents.